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In the realm of modern scientific research and drug development, the ability to rapidly process

and transfer vast datasets is paramount. The HPE 5945 Switch Series, a family of high-density,

low-latency switches, provides the foundational network infrastructure required for these

demanding environments.[1][2] A critical component of this infrastructure is the selection of

appropriate transceivers, which enable connectivity between the switch and other network

devices. This guide provides a comprehensive overview of the supported transceivers for the

HPE 5945 Switch Series, designed to assist network architects and IT professionals in building

robust and high-performance networks for research applications.

Understanding Transceiver Compatibility
The HPE 5945 Switch Series supports a wide array of transceivers to accommodate diverse

networking requirements, from 1 Gigabit Ethernet (GbE) to 100 GbE.[1][3] The compatibility of

a transceiver is determined by its form factor (e.g., SFP, QSFP), data rate, and the specific

HPE-validated firmware. It is crucial to use HPE-approved transceivers to ensure optimal

performance, reliability, and support.

While detailed experimental protocols for transceiver validation are proprietary to Hewlett

Packard Enterprise and not publicly available, the supported transceivers listed in this guide

have undergone rigorous testing to ensure interoperability with the 5945 series switches. This

testing encompasses signal integrity, power consumption, and thermal performance to

guarantee stable operation in a production environment.
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Supported Transceiver Modules
The following tables summarize the supported transceivers for the HPE 5945 Switch Series,

categorized by their form factor and data rate.

SFP (Small Form-factor Pluggable) Transceivers
These transceivers are typically used for management ports and lower-speed data

connections.

Part Number Description Data Rate

JD102B
HPE Networking X115 100M

SFP LC FX Transceiver
100 Mbps

JD120B
HPE Networking X110 100M

SFP LC LX Transceiver
100 Mbps

JD090A
HPE X110 100M SFP LC

LH40 Transceiver
100 Mbps

JD089B
HPE X120 1G SFP RJ45 T

Transceiver
1 Gbps

JD118B
HPE X120 1G SFP LC SX

Transceiver
1 Gbps

JD119B
HPE X120 1G SFP LC LX

Transceiver
1 Gbps

JD103A
HPE Networking X120 1G SFP

LC LH100 Transceiver
1 Gbps

JD061A
HPE X125 1G SFP LC LH40

1310nm Transceiver
1 Gbps

JD062A
HPE X120 1G SFP LC LH40

1550nm Transceiver
1 Gbps

JD063B
HPE X125 1G SFP LC LH80

Transceiver
1 Gbps
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SFP+ (Enhanced Small Form-factor Pluggable)
Transceivers
SFP+ transceivers are used for 10 Gigabit Ethernet connections.

Part Number Description Data Rate

S2N61A

HPE Networking Comware

10GBASE-T SFP+ RJ45 30m

Cat6A Transceiver

10 Gbps

JD092B
HPE X130 10G SFP+ LC SR

Transceiver
10 Gbps

JD094B
HPE X130 10G SFP+ LC LR

Transceiver
10 Gbps

JG234A

HPE Networking X130 10G

SFP+ LC ER 40km

Transceiver

10 Gbps

JG915A
HPE Networking X130 10G

SFP+ LC LH 80km Transceiver
10 Gbps

JL737A
HPE X130 10G SFP+ LC BiDi

10 km Uplink transceiver
10 Gbps

JL738A
HPE X130 10G SFP+ LC BiDi

10 km Downlink transceiver
10 Gbps

JL739A
HPE X130 10G SFP+ LC BiDi

40 km Uplink transceiver
10 Gbps

JL740A
HPE X130 10G SFP+ LC BiDi

40 km Downlink transceiver
10 Gbps

SFP28 (Enhanced Small Form-factor Pluggable 28)
Transceivers
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SFP28 transceivers support 25 Gigabit Ethernet, providing a high-density, high-bandwidth

solution.

Part Number Description Data Rate

JL293A
HPE X190 25G SFP28 LC SR

100m MM Transceiver
25 Gbps

JL855A
HPE Networking 25G SFP28

LC LR 10km SMF Transceiver
25 Gbps

QSFP+ (Quad Small Form-factor Pluggable Plus)
Transceivers
QSFP+ transceivers are used for 40 Gigabit Ethernet connectivity.

Part Number Description Data Rate

JG325B
HPE X140 40G QSFP+ MPO

SR4 Transceiver
40 Gbps

JG709A

HPE X140 40G QSFP+ MPO

MM 850nm CSR4 300-m

Transceiver

40 Gbps

JL251A
HPE X140 40G QSFP+ LC

BiDi 100 m MM Transceiver
40 Gbps

JG661A

HPE X140 40G QSFP+ LC

LR4 SM 10 km 1310nm

Transceiver

40 Gbps

JL286A
HPE X140 40G QSFP+ LC

LR4L 2 km SM Transceiver
40 Gbps

QSFP28 (Quad Small Form-factor Pluggable 28)
Transceivers
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QSFP28 transceivers are the standard for 100 Gigabit Ethernet, offering the highest bandwidth

available on the 5945 series.

Part Number Description Data Rate

JL274A

HPE Networking X150 100G

QSFP28 MPO SR4 100m MM

Transceiver

100 Gbps

JH419A

HPE X150 100G QSFP28 LC

SWDM4 100m MM

Transceiver

100 Gbps

JQ344A
HPE X150 100G QSFP28 LC

BiDi 100m MM Transceiver
100 Gbps

JH672A
HPE X150 100G QSFP28

eSR4 300m MM Transceiver
100 Gbps

JH420A

HPE X150 100G QSFP28

MPO PSM4 500m SM

Transceiver

100 Gbps

S4J89A

HPE Networking Comware

100G DR QSFP28 LC 500m

SM Transceiver

100 Gbps

JH673A
HPE X150 100G QSFP28

CWDM4 2km SM Transceiver
100 Gbps

S2P29A

HPE Networking Comware

100G FR1 QSFP28 LC 2km

SMF Transceiver

100 Gbps

JL275A
HPE X150 100G QSFP28 LC

LR4 10km SM Transceiver
100 Gbps

Direct Attach and Active Optical Cables
In addition to transceivers, the HPE 5945 series supports various Direct Attach Copper (DAC)

and Active Optical Cables (AOC) for short-distance interconnects.
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Part Number Description

JD095C
HPE FlexNetwork X240 10G SFP+ to SFP+

0.65m Direct Attach Copper Cable

JL290A
HPE X2A0 10G SFP+ to SFP+ 7m Active

Optical Cable

JL291A
HPE X2A0 10G SFP+ to SFP+ 10m Active

Optical Cable

JL292A
HPE X2A0 10G SFP+ to SFP+ 20m Active

Optical Cable

JG326A
HPE FlexNetwork X240 40G QSFP+ QSFP+

1m Direct Attach Copper Cable

JG327A
HPE FlexNetwork X240 40G QSFP+ QSFP+

3m Direct Attach Copper Cable

JG328A
HPE FlexNetwork X240 40G QSFP+ QSFP+

5m Direct Attach Copper Cable

JG329A
HPE FlexNetwork X240 40G QSFP+ to 4x10G

SFP+ 1m Direct Attach Copper Splitter Cable

JG330A
HPE FlexNetwork X240 40G QSFP+ to 4x10G

SFP+ 3m Direct Attach Copper Splitter Cable

JG331A
HPE FlexNetwork X240 40G QSFP+ to 4x10G

SFP+ 5m Direct Attach Copper Splitter Cable

JL271A
HPE X240 100G QSFP28 to QSFP28 1m Direct

Attach Copper Cable

JL272A
HPE X240 100G QSFP28 to QSFP28 3m Direct

Attach Copper Cable

JL273A
HPE X240 100G QSFP28 to QSFP28 5m Direct

Attach Copper Cable

JL276A
HPE X2A0 100G QSFP28 to QSFP28 7m Active

Optical Cable
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JL277A
HPE X2A0 100G QSFP28 to QSFP28 10m

Active Optical Cable

JL278A
HPE X2A0 100G QSFP28 to QSFP28 20m

Active Optical Cable

JL282A
HPE X240 QSFP28 4xSFP28 1m Direct Attach

Copper Cable

JL283A
HPE X240 QSFP28 4xSFP28 3m Direct Attach

Copper Cable

JL284A
HPE X240 QSFP28 4xSFP28 5m Direct Attach

Copper Cable

Logical Connectivity Workflow
The following diagram illustrates the logical connectivity options for an HPE 5945 switch,

showcasing how different transceivers and cables can be used to connect to various network

components such as servers, storage arrays, and other switches.
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HPE 5945 Switch Series Connectivity Options

Connected Devices

HPE 5945 Switch

SFP/SFP+ Ports

SFP28 Ports

QSFP+/QSFP28 Ports

Servers

 10G SFP+

 25G SFP28

Storage Area Network
 100G QSFP28

Core/Aggregation Switch

 40G QSFP+

 100G QSFP28

Management Network 1G SFP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669747#hpe-5945-switch-series-supported-
transceivers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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